1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 3-methoxy-

• IUPAC Name: 3-methoxy-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
• InChI: InChI=1S/C9H8N2O3/c1-14-7-5-3-2-4-10-8(5)11-6(7)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key: ADABKILYVMTOFU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(NC2=C1C=CC=N2)C(=O)O
• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol
• CAS No.: 1204475-72-8

Description

1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid is a chemical compound with the molecular formula C8H6N2O2. It is a derivative of pyrrolopyridine, a bicyclic compound consisting of a pyrrole ring fused to a pyridine ring.

Synthesis Analysis

The synthesis of 1H-Pyrrolo[2,3-b]pyridine derivatives has been reported in scientific literature. These compounds have been synthesized as part of a series of derivatives with potent activities against FGFR1, 2, and 3. The specific synthesis process of the 3-methoxy derivative is not detailed in the available resources.

Molecular Structure Analysis

The molecular structure of 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid consists of a pyrrole ring fused to a pyridine ring. The carboxylic acid group is attached to the 2-position of the pyridine ring. The 3-methoxy derivative would have a methoxy group (-OCH3) attached to the 3-position of the pyridine ring.

Mechanism of Action

1H-Pyrrolo[2,3-b]pyridine derivatives have been studied for their inhibitory activity against fibroblast growth factor receptors (FGFRs). Abnormal activation of FGFR signaling pathway plays an essential role in various types of tumors, making FGFRs an attractive target for cancer therapy.